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Abstract

C.1. 70800, scientifically known as Indanthrone, is a polycyclic aromatic organic compound with
the molecular formula C2sH14N204 and CAS number 81-77-6.[1] A member of the
anthraquinone family of dyes, it is widely recognized for its exceptional stability to light and
heat.[2] While its primary application lies in the pigment and textile industries as a blue vat dye,
its unique electronic properties have led to investigations into its potential as an organic
semiconductor and photocatalyst.[1] This guide provides a comprehensive overview of the
technical data and experimental protocols related to Indanthrone, with a focus on its chemical
and physical properties, synthesis, and potential areas of research interest for the scientific
community.

Chemical and Physical Properties

Indanthrone is a dark blue solid with a metallic luster.[2] Its robust molecular structure
contributes to its high thermal stability and general insolubility in water and common organic
solvents.[1][2] Detailed physicochemical properties are summarized in Table 1.

Table 1: Physicochemical Properties of C.l. 70800 (Indanthrone)

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15555084?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Indanthrone_blue
https://www.atamanchemicals.com/indanthrone-blue_u26690/
https://en.wikipedia.org/wiki/Indanthrone_blue
https://www.atamanchemicals.com/indanthrone-blue_u26690/
https://en.wikipedia.org/wiki/Indanthrone_blue
https://www.atamanchemicals.com/indanthrone-blue_u26690/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Molecular Formula C28H14N204 [1]
Molar Mass 442.43 g/mol [1]
CAS Number 81-77-6 [2]

Dark blue solid, blue needles
Appearance ] ] [1][2]
with metallic luster

Melting Point 470-500 °C (decomposes) [1]

Density 1.6 g/mL [1]

Insoluble in water and alcohol.
Slightly soluble in hot

Solubility chloroform, o-chlorophenol, [2]
and quinoline. Soluble in

concentrated sulfuric acid.

UV max 278 nm [3]

Note: Due to the low solubility of Indanthrone, experimental 1H-NMR and 13C-NMR spectral
data for the unmodified compound are not readily available in the literature. The available NMR
data pertains to soluble derivatives.

Experimental Protocols
Synthesis of Indanthrone

The industrial synthesis of Indanthrone typically involves the dimerization of 2-
aminoanthraquinone in a molten alkali medium at high temperatures. The following protocol is
a generalized procedure based on established methods.[1]

Materials:
e 2-aminoanthraquinone

e Potassium hydroxide (KOH)
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e An oxidizing agent (e.g., potassium nitrate or air)
o Water
Procedure:

o A mixture of potassium hydroxide and a small amount of water is heated to create a fused
alkali melt at a temperature between 220-235 °C.

e 2-aminoanthraquinone is gradually added to the molten potassium hydroxide with constant
stirring.

e An oxidizing agent, such as potassium nitrate, can be added to the reaction mixture to
facilitate the oxidative coupling. Alternatively, air can be bubbled through the mixture.

e The reaction is allowed to proceed for several hours until the dimerization and subsequent
cyclization are complete.

e The reaction mass is then cooled and diluted with water.
e The crude Indanthrone precipitates and is collected by filtration.

e The collected solid is washed thoroughly with hot water to remove any remaining alkali and
other impurities.

e The product is then dried to yield crude Indanthrone.

Diagram 1: Synthesis of Indanthrone from 2-aminoanthraquinone
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Caption: A workflow diagram illustrating the key stages in the synthesis of Indanthrone.

Purification of Indanthrone

Crude Indanthrone can be purified by various methods, including recrystallization from high-
boiling point solvents or through a process involving its leuco form. A common purification
technique involves dissolving the crude product in concentrated sulfuric acid followed by
precipitation.

Materials:

Crude Indanthrone

Concentrated sulfuric acid (98%)

Water

A reducing agent (e.qg., sodium hydrosulfite) - for leuco-dye method

An alkali (e.g., sodium hydroxide) - for leuco-dye method
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Procedure (Sulfuric Acid Method):

e Crude Indanthrone is dissolved in concentrated sulfuric acid at room temperature with
stirring.

e The solution is then carefully and slowly poured into a large volume of cold water with
vigorous agitation.

o The purified Indanthrone precipitates out of the solution.
o The precipitate is collected by filtration.

e The solid is washed extensively with water until the filtrate is neutral to remove all traces of
acid.

o The purified Indanthrone is then dried.

Potential Research Applications

While the primary use of Indanthrone is as a pigment, its chemical structure and properties
suggest potential applications in other scientific fields that may be of interest to researchers in
materials science and drug development.

Organic Electronics

Indanthrone has been investigated for its properties as an organic semiconductor.[1] Its planar,
polycyclic aromatic structure allows for 1t-11 stacking in the solid state, which can facilitate
charge transport. This opens up possibilities for its use in organic field-effect transistors
(OFETS), organic photovoltaics (OPVs), and other electronic devices.

Photocatalysis

Anthraquinone derivatives are known to be photochemically active.[4] Indanthrone has been
explored as a photocatalyst, for instance, in the generation of oxygen from water using solar
energy.[1] The mechanism generally involves the absorption of light to form an excited state,
which can then participate in redox reactions.

Diagram 2: General Mechanism of Anthraquinone-based Photocatalysis
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Caption: A simplified diagram of the photocatalytic cycle of an anthraquinone derivative.

Relevance to Drug Development

The anthraquinone scaffold is present in numerous biologically active compounds and
approved drugs, particularly in the realm of oncology.[5][6] Drugs such as doxorubicin and
mitoxantrone, which contain an anthraguinone core, are known to intercalate with DNA and
inhibit topoisomerase II, leading to cytotoxic effects in cancer cells.[6][7]
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While there is a lack of direct studies on the biological activity or cytotoxicity of Indanthrone
itself, its structural similarity to these well-established anticancer agents suggests that it could
be a starting point for the design and synthesis of novel therapeutic agents. Researchers could
explore derivatives of Indanthrone to enhance solubility and introduce functional groups that
may interact with biological targets. However, it is important to note that many anthraquinone-
based drugs exhibit cardiotoxicity, which is a significant consideration in the development of
new analogues.[8]

Safety and Handling

Indanthrone is considered to be of low toxicity. However, as with any chemical, appropriate
safety precautions should be taken in a laboratory setting. It is a fine powder, and inhalation of
dust should be avoided. It is recommended to use personal protective equipment, including
gloves, safety glasses, and a lab coat, when handling this compound. Indanthrone is stable
under normal conditions but may be sensitive to strong oxidizing agents.

Conclusion

C.1. 70800 (Indanthrone) is a well-characterized compound with a rich history in the dye
industry. Its robust chemical nature and interesting photophysical properties make it a
candidate for further investigation in materials science. For drug development professionals,
while Indanthrone itself has no established biological activity, its core anthraquinone structure is
a privileged scaffold in medicinal chemistry. Future research could focus on the synthesis of
soluble Indanthrone derivatives and the evaluation of their biological properties, potentially
leading to the discovery of novel compounds with therapeutic potential. This guide provides a
foundational resource for researchers interested in exploring the chemistry and potential
applications of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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